Cas no 1343723-20-5 (1-(2,3-difluorophenyl)cyclohexan-1-amine)

• Product Name: 1-(2,3-difluorophenyl)cyclohexan-1-amine
• CAS No: 1343723-20-5
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5168949
• PubChem ID: 63990246
• Update Time: 2025-07-19

1-(2,3-difluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)cyclohexan-1-amine

• Inchi： 1S/C12H15F2N/c13-10-6-4-5-9(11(10)14)12(15)7-2-1-3-8-12/h4-6H,1-3,7-8,15H2
• InChI Key： CBGUIPOVLRXSBN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2F)(N)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,3-difluorophenyl)cyclohexan-1-amine

Comprehensive Overview of 1-(2,3-Difluorophenyl)cyclohexan-1-amine (CAS No. 1343723-20-5)

1-(2,3-Difluorophenyl)cyclohexan-1-amine (CAS No. 1343723-20-5) is a fluorinated cyclohexylamine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclohexylamine core substituted with a 2,3-difluorophenyl group, which enhances its potential for bioactivity and metabolic stability. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

The synthesis of 1-(2,3-difluorophenyl)cyclohexan-1-amine involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its fluorine atoms contribute to improved lipophilicity and binding affinity, making it a candidate for GPCR (G-protein-coupled receptor) modulation. Recent studies highlight its potential in neuroprotection and pain management, aligning with the growing demand for non-opioid therapeutics.

From an industrial perspective, CAS 1343723-20-5 is also investigated for its role in crop protection formulations. The difluorophenyl moiety may enhance pesticidal efficacy while reducing environmental persistence, addressing sustainability concerns. Analytical methods like HPLC and LC-MS are critical for purity assessment, given the compound's chiral center and potential stereoisomer formation.

Environmental and regulatory aspects of 1-(2,3-difluorophenyl)cyclohexan-1-amine are under scrutiny, especially regarding biodegradability and ecotoxicology. The European Chemicals Agency (ECHA) and EPA guidelines emphasize rigorous testing for novel fluorinated compounds. This aligns with the "green chemistry" trend, where researchers prioritize atom economy and reduced waste in synthesis.

In the context of AI-driven drug discovery, 1343723-20-5 has been featured in computational studies predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. Machine learning models suggest favorable blood-brain barrier permeability, sparking interest in neurodegenerative disease applications. Such insights are frequently searched in platforms like PubMed and Reaxys, reflecting the compound's interdisciplinary relevance.

Future directions for 1-(2,3-difluorophenyl)cyclohexan-1-amine include structure-activity relationship (SAR) optimization and patent landscape analysis. With increasing generic drug competition, innovators explore fluorinated scaffolds to extend intellectual property lifecycles. Collaborative efforts between academia and industry aim to unlock its full potential while adhering to REACH compliance and FDA guidelines.